Cas no 889660-68-8 (3-Iodoquinolin-6-ol)

3-Iodoquinolin-6-ol Properties

Names and Identifiers

• 3-Iodoquinolin-6-ol
• 3-iodo-6-hydroxyquinoline
• AK138167
• 3-Iodo-quinolin-6-ol
• 6-Quinolinol, 3-iodo-
• 3-iodo-6-hydroxy-quinoline
• IUMMZPVVIZMBDO-UHFFFAOYSA-N
• FCH1374030
• AX8259716
• +Expand

• MDL： MFCD18414840
• InChIKey： IUMMZPVVIZMBDO-UHFFFAOYSA-N
• Inchi： 1S/C9H6INO/c10-7-3-6-4-8(12)1-2-9(6)11-5-7/h1-5,12H
• SMILES： IC1=C([H])N=C2C([H])=C([H])C(=C([H])C2=C1[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Experimental Properties

• Boiling Point: 393.5±22.0°C at 760 mmHg